Cas no 899709-49-0 (1-Butyl-3-methyl-1H-pyrazole-4-carbaldehyde)

• Product Name: 1-Butyl-3-methyl-1H-pyrazole-4-carbaldehyde
• CAS No: 899709-49-0
• MF: C₉H₁₄N₂O
• MW: 166.220262050629
• CID: 2128696
• PubChem ID: 3131815
• Update Time: 2025-06-27

1-Butyl-3-methyl-1H-pyrazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-Butyl-3-methyl-1H-pyrazole-4-carbaldehyde
• 1-butyl-3-methylpyrazole-4-carbaldehyde
• SBB009666
• ST50253082
• 1-Butyl-3-methyl-1H-pyrazole-4-carbaldehyde, AldrichCPR
• AKOS000301553
• CS-0297683
• 899709-49-0
• DB-363494
• EN300-1461176

• MDL： MFCD06805436
• Inchi： 1S/C9H14N2O/c1-3-4-5-11-6-9(7-12)8(2)10-11/h6-7H,3-5H2,1-2H3
• InChI Key： LLKWRJLYBFSPEL-UHFFFAOYSA-N
• SMILES： O=CC1C(C)=NN(C=1)CCCC

Computed Properties

• Exact Mass: 166.110613074g/mol
• Monoisotopic Mass: 166.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 34.9
• XLogP3: 1.3

1-Butyl-3-methyl-1H-pyrazole-4-carbaldehyde Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT